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Compound of Interest

2-Butylbenzo[d]isothiazol-3(2H)-
Compound Name:
one

Cat. No.: B039942

This document provides an in-depth technical overview of 2-Butylbenzo[d]isothiazol-3(2H)-
one, a significant antimicrobial agent. It is intended for researchers, scientists, and
professionals in the fields of drug development, material science, and industrial chemistry. This
guide covers its chemical identity, physicochemical properties, synthesis methodologies,
applications, and safety protocols.

Nomenclature and Chemical Identity

2-Butylbenzo[d]isothiazol-3(2H)-one is a heterocyclic organic compound widely recognized
for its potent antimicrobial properties.[1][2][3] Its formal IUPAC name is 2-butyl-1,2-
benzothiazol-3-one.[1]

The compound is also known by a variety of synonyms, including:

2-Butyl-1,2-benzisothiazolin-3-one (BBIT)[4]

n-Butyl-1,2-benzisothiazolin-3-one[1]

2-n-Butyl-benzo[d]isothiazol-3-one[5]

1,2-Benzisothiazol-3(2H)-one, 2-butyl-[1]

CAS Number: 4299-07-4[1] Molecular Formula: C11H13NOS[6] Molecular Weight: 207.29 g/mol
[6]
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Physicochemical Properties

The physical and chemical characteristics of 2-Butylbenzo[d]isothiazol-3(2H)-one are
summarized in the table below. These properties are crucial for its application in various
formulations and industrial processes.

Property Value Reference(s)

Yellow to reddish-brown
Appearance o [4]
transparent liquid

Boiling Point 170-175 °C [4]
Density 1.15-1.18 g/mL [4]
Flash Point 155.146 °C [7]
Water Solubility <1 mg/L (at 20 °C) [4]
pH 25-35 [4]
Thermal Stability >300 °C [4]
Solubility in Solvents Soluble in DMSO (50 mg/mL) [6]
XLogP3-AA 2.7 [1]

Synthesis and Manufacturing

The synthesis of 2-Butylbenzo[d]isothiazol-3(2H)-one can be achieved through several
pathways, primarily involving the modification of the benzo[d]isothiazol-3(2H)-one (BIT)
scaffold.

The diagram below illustrates a common synthetic approach where a BIT salt is reacted with a
butyl halide to yield the final product.
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General Synthesis of 2-Butylbenzol[d]isothiazol-3(2H)-one

+

1,2-Benzisothiazol-3-one (BIT)

Alkali (e.g., NaOH, KOH)

\

BIT Alkali Metal Salt

Butyl Halide (e.g., 1-Bromobutane)
Aprotic Polar Solvent —

\

2-Butylbenzo[dlisothiazol-3(2H)-one

Click to download full resolution via product page
Caption: General synthesis pathway for 2-Butylbenzo[d]isothiazol-3(2H)-one.

A prevalent method for synthesizing 2-Butyl-1,2-benzisothiazol-3-one involves the N-alkylation
of 1,2-benzisothiazol-3-one (BIT).[8]

Materials:

1,2-Benzisothiazol-3-one (BIT)

An alkali such as sodium hydroxide or potassium hydroxide

A halo-n-butane, such as 1-bromobutane, 1-chlorobutane, or 1-iodobutane[8]

An aprotic polar solvent (e.g., DMF)
Procedure:

e 1,2-Benzisothiazol-3-one (BIT) is reacted with an alkali to form the corresponding alkali
metal salt.[8]

e The resulting salt is then dissolved in an aprotic polar solvent.[8]

» 1-Bromobutane (or another halo-n-butane) is added to the solution, and the reaction mixture
is stirred.[8]
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e The reaction proceeds to yield 2-butyl-1,2-benzisothiazol-3-one.[8]
e The final product can be purified by distillation under reduced pressure.[8]

Other synthetic strategies include copper-catalyzed reactions involving 2-halobenzamides and
elemental sulfur.[9]

Applications and Biological Activity

2-Butylbenzo[d]isothiazol-3(2H)-one is a broad-spectrum biocide with established
antibacterial and antifungal properties.[2][9] This activity makes it a valuable compound in
various industrial and commercial applications.

Key Applications:

Industrial Biocide: It is used to protect polymer materials such as polyurethane (PU),
polyvinyl chloride (PVC), and polyethylene (PE) from microbial degradation.[4]

e Preservative: The compound serves as a preservative in coatings, adhesives, and personal
care products to prevent the growth of mold and algae and extend shelf life.[2][3]

 Agricultural Fungicide: In agriculture, it is used as an active ingredient in pesticides to protect
crops from various fungal diseases.[2]

o Pharmaceutical Intermediate: Its chemical structure serves as a scaffold for the synthesis of
new medicinal compounds.[7]

The diagram below outlines the primary application areas of this compound.
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Applications of 2-Butylbenzo[d]isothiazol-3(2H)-one

2-Butylbenzo[d]isothiazol-3(2H)-one

Antimicrobial Activity
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Caption: Key application areas stemming from its antimicrobial properties.

Advanced Experimental Protocols: Selective
Oxidation

Recent research has focused on the synthesis of oxidized derivatives of benzo[d]isothiazol-
3(2H)-ones, which also exhibit significant biological activities.[10] A notable example is the
metal-free, Selectfluor-mediated selective oxidation to produce 2-Butylbenzo[d]isothiazol-
3(2H)-one-1-oxide.[10][11]
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Workflow for Selectfluor-Mediated Oxidation
~ R

Reaction Setup

Charge tube with:
- 2-Butylbenzol[d]isothiazol-3(2H)-one (0.2 mmol)
- Selectfluor (0.2 mmol)
- H20/DMF solvent (9:1 v/v)
- /

Reaction
Y

Stir vigorously at room temperature (25 °C) for 1 hour

4 )

Workup &vExtraction

Add Ethyl Acetate

y

Wash organic phase with H20 and brine

l

Dry over Na=SOa and filter

Purification

Concentrate in vacuo

Yields 2-Butylbenzo[d]isothiazol-3(2H)-one-1-oxide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Butyl-2,3-dihydrobenzisothiazol-3-one | C11H13NOS | CID 9837171 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. medchemexpress.com [medchemexpress.com]
. Page loading... [wap.guidechem.com]

. meisenbaochem.com [meisenbaochem.com]

. 2-Butyl-1,2-benzisothiazolin-3-one | Antifungal | TargetMol [targetmol.com]

2
3
4
o 5. 2-Butyl-1,2-benzisothiazolin-3-one | CymitQuimica [cymitquimica.com]
6
7. Cas 4299-07-4,2-Butyl-1,2-benzisothiazolin-3-one | lookchem [lookchem.com]
8.

CN102807532A - Synthesizing method of 2- butyl-1,2-benzisothiazoline-3-ketone - Google
Patents [patents.google.com]

» 9. Recent Advances in the Synthesis of Benzo[d]isothiazol-3(2H)-One and Benzo[e]
[1,3]Thiazin-4-One Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

e 10. mdpi.com [mdpi.com]

e 11. Selective Oxidation of Benzol[d]isothiazol-3(2H)-Ones Enabled by Selectfluor - PMC
[pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-
Butylbenzo[d]isothiazol-3(2H)-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039942#iupac-name-for-2-butylbenzo-d-isothiazol-3-
2h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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